Cas no 1783942-93-7 (2-[2-(difluoromethyl)-1,3-oxazol-4-yl]acetic acid)

• Product Name: 2-[2-(difluoromethyl)-1,3-oxazol-4-yl]acetic acid
• CAS No: 1783942-93-7
• CID: 4613935
• Update Time: 2025-06-26

2-[2-(difluoromethyl)-1,3-oxazol-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(difluoromethyl)-1,3-oxazol-4-yl]acetic acid

Additional information on 2-[2-(difluoromethyl)-1,3-oxazol-4-yl]acetic acid

2-[2-(Difluoromethyl)-1,3-oxazol-4-yl]acetic Acid: A Comprehensive Overview

2-[2-(Difluoromethyl)-1,3-oxazol-4-yl]acetic acid (CAS No. 1783942-93-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DFMOA, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements of 2-[2-(difluoromethyl)-1,3-oxazol-4-yl]acetic acid.

Chemical Properties and Structure: The molecular formula of 2-[2-(difluoromethyl)-1,3-oxazol-4-yl]acetic acid is C₈H₇F₂₃, with a molecular weight of approximately 197.14 g/mol. The compound features a difluoromethyl group attached to an oxazole ring, which is further substituted with an acetic acid moiety. This unique combination of functional groups imparts distinct chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

Synthesis Methods: The synthesis of 2-[2-(difluoromethyl)-1,3-oxazol-4-yl]acetic acid has been explored through various routes. One common method involves the reaction of 4-chloro-2-(difluoromethyl)oxazole with an appropriate carboxylic acid or its derivative. Another approach utilizes a multistep synthesis starting from readily available precursors such as difluoroacetic acid and oxazole derivatives. These synthetic pathways have been optimized to improve yield and purity, making the compound more accessible for further studies.

Biological Applications: The biological activities of 2-[2-(difluoromethyl)-1,3-oxazol-4-yl]acetic acid have been extensively investigated in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various biological processes. For instance, studies have shown that DFMOA can effectively inhibit the activity of certain metalloproteases, which are implicated in diseases such as cancer and inflammatory disorders. Additionally, the compound has demonstrated antimicrobial properties against a range of bacteria and fungi, making it a promising candidate for the development of novel therapeutic agents.

Clinical Trials and Therapeutic Potential: The therapeutic potential of 2-[2-(difluoromethyl)-1,3-oxazol-4-yl]acetic acid has been evaluated in several preclinical studies and early-stage clinical trials. Preliminary results indicate that the compound exhibits promising efficacy in treating conditions such as bacterial infections and certain types of cancer. However, further research is needed to fully understand its safety profile and optimize its use in clinical settings.

Recent Research Advancements: Recent advancements in the field have shed light on the mechanisms underlying the biological activities of DFMOA. For example, a study published in the Journal of Medicinal Chemistry reported that the compound selectively targets a specific enzyme involved in the biosynthesis of essential amino acids in pathogenic bacteria. This selective inhibition not only enhances its antimicrobial activity but also reduces the risk of side effects associated with broad-spectrum antibiotics.

Safety Considerations: While 2-[2-(difluoromethyl)-1,3-oxazol-4-yl]acetic acid shows promise as a therapeutic agent, safety considerations are paramount. Preclinical toxicity studies have indicated that the compound is generally well-tolerated at therapeutic doses. However, ongoing research is focused on identifying any potential long-term effects and optimizing dosing regimens to ensure patient safety.

FUTURE DIRECTIONS: The future outlook for DFMOA is promising. Ongoing research aims to further elucidate its mechanisms of action and explore its potential applications in treating a broader range of diseases. Additionally, efforts are underway to develop more potent and selective analogs of the compound to enhance its therapeutic efficacy while minimizing side effects.

In conclusion, 2-[2-(difluoromethyl)-1,3-oxazol-4-yl]acetic acid (CAS No. 1783942-93-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an exciting area for continued investigation and development.